![molecular formula C17H19NO3 B5879741 1-[(4-tert-butylphenoxy)methyl]-3-nitrobenzene](/img/structure/B5879741.png)
1-[(4-tert-butylphenoxy)methyl]-3-nitrobenzene
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Overview
Description
1-[(4-tert-butylphenoxy)methyl]-3-nitrobenzene, also known as TBN-1, is a chemical compound that has been widely used in scientific research. TBN-1 is a nitrobenzene derivative that has been synthesized for its potential applications in various fields, including medicinal chemistry, material science, and environmental science.
Scientific Research Applications
1-[(4-tert-butylphenoxy)methyl]-3-nitrobenzene has been widely used in scientific research due to its potential applications in various fields. In medicinal chemistry, this compound has been studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in inflammation and cancer. This compound has also been studied for its potential as a photosensitizer in photodynamic therapy, a non-invasive cancer treatment that involves the use of light to activate photosensitizing agents.
In material science, this compound has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks (MOFs). MOFs are porous materials that have potential applications in gas storage, separation, and catalysis. This compound has been used as a linker molecule in the synthesis of MOFs due to its unique structural properties.
In environmental science, this compound has been studied for its potential as a pollutant. It has been shown to be persistent in the environment and can accumulate in aquatic organisms. This compound has also been detected in wastewater treatment plants and surface water, indicating its potential as a contaminant.
Mechanism of Action
The mechanism of action of 1-[(4-tert-butylphenoxy)methyl]-3-nitrobenzene is not fully understood, but it is believed to involve the inhibition of COX-2 activity. COX-2 is an enzyme that plays a crucial role in the production of prostaglandins, which are involved in inflammation and cancer. By inhibiting COX-2 activity, this compound may reduce inflammation and inhibit cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-cancer properties in vitro and in vivo. It has been shown to inhibit the production of prostaglandins and reduce the expression of inflammatory cytokines. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo, including breast cancer, lung cancer, and colon cancer.
Advantages and Limitations for Lab Experiments
One advantage of 1-[(4-tert-butylphenoxy)methyl]-3-nitrobenzene is its potential as a photosensitizer in photodynamic therapy. This compound has been shown to have high singlet oxygen quantum yield, which is crucial for the efficiency of photodynamic therapy. Another advantage of this compound is its potential as a building block for the synthesis of functional materials, such as MOFs. This compound has unique structural properties that make it a suitable linker molecule for the synthesis of MOFs.
One limitation of this compound is its potential as a pollutant. This compound has been shown to be persistent in the environment and can accumulate in aquatic organisms. This may have negative impacts on the environment and human health.
Future Directions
There are several future directions for the study of 1-[(4-tert-butylphenoxy)methyl]-3-nitrobenzene. One direction is the development of this compound-based materials for various applications, such as gas storage, separation, and catalysis. Another direction is the study of this compound as a potential photosensitizer in photodynamic therapy. Further research is needed to determine the efficiency and safety of this compound in photodynamic therapy. Additionally, the environmental impact of this compound needs to be further studied to determine its potential as a pollutant and its effects on human health.
Synthesis Methods
The synthesis of 1-[(4-tert-butylphenoxy)methyl]-3-nitrobenzene involves the reaction of 1-chloromethyl-4-tert-butylphenoxybenzene with sodium nitrite in the presence of copper powder. This reaction leads to the formation of this compound, which can be purified by column chromatography. The yield of this compound synthesis is typically around 60-70%.
properties
IUPAC Name |
1-[(4-tert-butylphenoxy)methyl]-3-nitrobenzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-17(2,3)14-7-9-16(10-8-14)21-12-13-5-4-6-15(11-13)18(19)20/h4-11H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDIPRBAAYPFIFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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